Cas no 1261737-79-4 (2,5-Bis(3-(trifluoromethyl)phenyl)pyridine-4-methanol)

• Product Name: 2,5-Bis(3-(trifluoromethyl)phenyl)pyridine-4-methanol
• CAS No: 1261737-79-4
• MF: C₂₀H₁₃F₆NO
• MW: 397.313746213913
• CID: 4983840
• Update Time: 2025-10-30

2,5-Bis(3-(trifluoromethyl)phenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(3-(trifluoromethyl)phenyl)pyridine-4-methanol

• Inchi： 1S/C20H13F6NO/c21-19(22,23)15-5-1-3-12(7-15)17-10-27-18(9-14(17)11-28)13-4-2-6-16(8-13)20(24,25)26/h1-10,28H,11H2
• InChI Key： MZLBIPBUKSVKGV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=CN=C(C2C=CC=C(C(F)(F)F)C=2)C=C1CO)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 508
• XLogP3: 5
• Topological Polar Surface Area: 33.1

Additional information on 2,5-Bis(3-(trifluoromethyl)phenyl)pyridine-4-methanol

2,5-Bis(3-(trifluoromethyl)phenyl)pyridine-4-methanol

2,5-Bis(3-(trifluoromethyl)phenyl)pyridine-4-methanol is a highly specialized organic compound with the CAS registry number 1261737-79-4. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include two trifluoromethyl-substituted phenyl groups attached to the pyridine ring at positions 2 and 5, along with a hydroxymethyl group at position 4. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various fields of research and industrial applications.

The synthesis of 2,5-Bis(3-(trifluoromethyl)phenyl)pyridine-4-methanol involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, ensuring high yields and purity. The compound's structure is particularly amenable to further functionalization, allowing for the exploration of its potential in drug discovery, materials science, and catalysis. Its ability to act as a versatile building block in organic synthesis has been highlighted in several recent studies.

One of the most notable applications of 2,5-Bis(3-(trifluoromethyl)phenyl)pyridine-4-methanol is in the field of medicinal chemistry. The trifluoromethyl groups are known for their electron-withdrawing properties, which can enhance the compound's bioavailability and stability. Recent research has focused on evaluating its potential as a lead compound for developing novel therapeutics targeting various diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated promising results, indicating that this compound could serve as a foundation for future drug development.

In addition to its medicinal applications, 2,5-Bis(3-(trifluoromethyl)phenyl)pyridine-4-methanol has shown potential in materials science. Its rigid pyridine backbone and electron-deficient nature make it an attractive candidate for use in advanced materials such as organic semiconductors and sensors. Researchers have explored its ability to form self-assembled monolayers and its role in enhancing the performance of electronic devices. These findings underscore its versatility across multiple disciplines.

The environmental impact and toxicity profile of 2,5-Bis(3-(trifluoromethyl)phenyl)pyridine-4-methanol have also been subjects of recent investigation. Studies have focused on understanding its biodegradation pathways and assessing its potential risks to aquatic ecosystems. Preliminary data suggest that while the compound exhibits moderate persistence in certain environments, it does not pose significant acute toxicity risks under standard conditions. These findings are crucial for guiding safe handling practices and regulatory compliance.

From a structural standpoint, 2,5-Bis(3-(trifluoromethyl)phenyl)pyridine-4-methanol exhibits a high degree of symmetry due to the placement of its substituents. This symmetry contributes to its stability and unique optical properties. Recent spectroscopic studies have provided deeper insights into its electronic structure and reactivity patterns, further enhancing our understanding of its behavior in different chemical environments.

In conclusion, 2,5-Bis(3-(trifluoromethyl)phenyl)pyridine-4-methanol (CAS No: 1261737-79-4) is a multifaceted compound with significant potential across various scientific domains. Its distinctive chemical properties, combined with recent advancements in synthesis and application studies, position it as a valuable asset in both academic research and industrial innovation. As ongoing investigations continue to uncover new facets of this compound's utility, it is poised to play an increasingly important role in shaping future developments in organic chemistry.